![molecular formula C20H21N3O2S2 B2786624 2-(benzo[d]thiazol-2-ylthio)-N-(pyridin-3-yl(tetrahydro-2H-pyran-4-yl)methyl)acetamide CAS No. 2034549-78-3](/img/structure/B2786624.png)
2-(benzo[d]thiazol-2-ylthio)-N-(pyridin-3-yl(tetrahydro-2H-pyran-4-yl)methyl)acetamide
Overview
Description
The compound is a derivative of acetamidobenzoic acid and is a novel class of protein tyrosine phosphatase 1B inhibitors with therapeutic potential for Type II diabetes .
Synthesis Analysis
The compound was synthesized and characterized through spectral studies . The synthesis involved a Suzuki-Miyaura cross-coupling reaction .Molecular Structure Analysis
The molecular structure of the compound was studied using NMR (1H and 13C), high-resolution mass spectrometry, and FT-IR spectroscopy .Chemical Reactions Analysis
The compound exhibits good anti-hyperglycemic efficacy in streptozotocin-induced diabetic Wistar rats . It also displayed good PTP1B inhibitory activity with an IC50 value of 11.17 μM .Physical And Chemical Properties Analysis
The compound has good thermal stability and electrochemical stability . It exhibits green emission in solution and solid films due to the excited state intramolecular proton transfer (ESIPT) characteristic .Scientific Research Applications
Antileishmanial Activity
Benzothiazoles, a class of bicyclic compounds to which our compound belongs, have been reported to have antileishmanial activity . This suggests that our compound could potentially be used in the treatment of Leishmaniasis, a parasitic disease.
Antimicrobial Activity
Benzothiazoles have also been found to have antimicrobial activity . This means our compound could be used in the development of new antimicrobial drugs.
Neuroprotective Effects
Benzothiazoles have been reported to have neuroprotective effects . This suggests that our compound could potentially be used in the treatment of neurodegenerative diseases.
Antioxidant and Radioprotective Effects
Benzothiazoles have been found to have antioxidant and radioprotective effects . This suggests that our compound could be used to protect cells from damage caused by radiation or oxidative stress.
Anticonvulsant Activity
Benzothiazoles have been reported to have anticonvulsant activity . This suggests that our compound could potentially be used in the treatment of epilepsy and other seizure disorders.
Antitumor Properties
Benzothiazoles have been found to have antitumor properties . This means our compound could be used in the development of new anticancer drugs.
Luminescent Material
The compound has been used as a luminescent material in the synthesis of pyridine, pyrido[2,3-d]pyrimidine, coumarin, thiazolone and triazole derivatives . This suggests potential applications in the field of optoelectronics.
Inhibitor of Protein Tyrosine Phosphatase 1B (PTP1B)
One of the synthesized compounds displayed good PTP1B inhibitory activity with an IC50 value of 11.17 μM . This suggests that our compound could potentially be used in the treatment of type 2 diabetes and obesity.
Mechanism of Action
properties
IUPAC Name |
2-(1,3-benzothiazol-2-ylsulfanyl)-N-[oxan-4-yl(pyridin-3-yl)methyl]acetamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H21N3O2S2/c24-18(13-26-20-22-16-5-1-2-6-17(16)27-20)23-19(14-7-10-25-11-8-14)15-4-3-9-21-12-15/h1-6,9,12,14,19H,7-8,10-11,13H2,(H,23,24) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UBVZXVILAOILBW-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCC1C(C2=CN=CC=C2)NC(=O)CSC3=NC4=CC=CC=C4S3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H21N3O2S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
399.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(benzo[d]thiazol-2-ylthio)-N-(pyridin-3-yl(tetrahydro-2H-pyran-4-yl)methyl)acetamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-[(1,3-Thiazol-4-ylmethyl)sulfanyl]benzoic acid](/img/structure/B2786545.png)
![3-methoxy-N-(2-(4-phenoxyphenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)benzamide](/img/structure/B2786552.png)
![4-(((1H-benzo[d]imidazol-2-yl)methyl)thio)benzofuro[3,2-d]pyrimidine](/img/structure/B2786555.png)
![(Z)-ethyl 2-((2-bromobenzoyl)imino)-3-(prop-2-yn-1-yl)-2,3-dihydrobenzo[d]thiazole-6-carboxylate](/img/structure/B2786557.png)
![2-chloro-N-(5,6-dimethylbenzo[d]thiazol-2-yl)-5-nitro-N-(pyridin-3-ylmethyl)benzamide](/img/structure/B2786559.png)
![4-benzyl-3-[(2-methylbenzyl)thio]-4H-1,2,4-benzothiadiazine 1,1-dioxide](/img/structure/B2786560.png)
